2-(thiophen-2-yl)-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide
Description
This compound features a central [1,2,4]triazolo[4,3-b]pyridazine core substituted at the 3- and 6-positions with thiophen-2-yl and phenylacetamide groups, respectively. The phenylacetamide moiety is further functionalized with a thiophen-2-yl group via a methylene bridge. This structure combines heterocyclic systems (thiophene and triazolopyridazine) with an acetamide linker, which is common in bioactive molecules targeting enzymes or receptors requiring π-π stacking or hydrogen-bond interactions .
Properties
IUPAC Name |
2-thiophen-2-yl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N5OS2/c27-20(13-16-6-2-10-28-16)22-15-5-1-4-14(12-15)17-8-9-19-23-24-21(26(19)25-17)18-7-3-11-29-18/h1-12H,13H2,(H,22,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZRBPZNTLQMGFP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CC2=CC=CS2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N5OS2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- Sulfanylacetamide derivatives (e.g., 894037-84-4) prioritize electrophilic reactivity, whereas the target compound’s acetamide linker may favor hydrogen bonding .
Comparison with Triazole-Thiazole-Acetamide Derivatives
describes triazole-thiazole-acetamide hybrids (e.g., 9a–9e) with varying aryl groups on the thiazole ring. Unlike the target compound, these lack the triazolopyridazine system but share the acetamide-thiophene motif:
Key Observations :
Yield Optimization :
- reports >90% yields for quinoxalin-acetamide derivatives using triethylamine in acetonitrile, suggesting solvent-catalyst systems for efficient coupling .
- Thiophene incorporation (as in ) may require milder conditions to prevent sulfur oxidation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
